Cas no 2227818-35-9 ((2R)-2-(6-bromo-3-chloro-2-fluorophenyl)oxirane)

(2R)-2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane is a chiral epoxide compound featuring a halogen-substituted aromatic ring, demonstrating significant potential as a versatile synthetic intermediate in asymmetric organic synthesis. The stereospecific (R)-configuration at the epoxide center enables precise control over diastereoselective ring-opening reactions, making it valuable for constructing complex chiral architectures. Its electron-deficient aromatic system (bromo, chloro, and fluoro substituents) enhances reactivity in nucleophilic addition reactions while providing multiple sites for further functionalization. The compound's stability under anhydrous conditions and compatibility with organometallic reagents facilitate its use in multistep syntheses, particularly for pharmaceuticals and agrochemicals requiring halogenated chiral scaffolds. The fluorine atom's presence may confer metabolic stability to downstream derivatives, while the bromo substituent offers a handle for cross-coupling transformations.

(2R)-2-(6-bromo-3-chloro-2-fluorophenyl)oxirane structure

2227818-35-9 structure

Product Name:(2R)-2-(6-bromo-3-chloro-2-fluorophenyl)oxirane

CAS No:2227818-35-9

MF:C₈H₅BrClFO

MW:251.480104207993

CID:5988867

PubChem ID:165686466

Update Time:2025-07-02

(2R)-2-(6-bromo-3-chloro-2-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

- (2R)-2-(6-bromo-3-chloro-2-fluorophenyl)oxirane
- EN300-1920142
- 2227818-35-9
- Inchi： 1S/C8H5BrClFO/c9-4-1-2-5(10)8(11)7(4)6-3-12-6/h1-2,6H,3H2/t6-/m0/s1
- InChI Key： JQDLAEKKUPBRKW-LURJTMIESA-N
- SMILES： BrC1=CC=C(C(=C1[C@@H]1CO1)F)Cl

Computed Properties

Exact Mass: 249.91963g/mol
Monoisotopic Mass: 249.91963g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 12.5Å²

(2R)-2-(6-bromo-3-chloro-2-fluorophenyl)oxirane Pricemore >>

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